2-(Cyclohexen-1-yl)ethynyl-triethylsilane

• IUPAC Name: 2-(cyclohexen-1-yl)ethynyl-triethylsilane
• InChI: InChI=1S/C14H24Si/c1-4-15(5-2,6-3)13-12-14-10-8-7-9-11-14/h10H,4-9,11H2,1-3H3
• InChI Key: KBTOOJLYPFWADT-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)C#CC1=CCCCC1
• Molecular Formula: C14H24Si
• Molecular Weight: 220.42 g/mol

Description

2-(Cyclohexen-1-yl)ethynyl-triethylsilane (2-CEETS) is an organic compound that is used in a variety of scientific research applications. It is a silane derivative, which is a hydrocarbon that contains both silicon and hydrogen atoms. 2-CEETS is a versatile compound that can be used in a variety of ways, from synthesizing new compounds to studying the effect of different catalysts on reactions.

Scientific Research Applications

Synthesis and Catalysis

• Cyclohexene derivatives are pivotal in synthetic chemistry, serving as intermediates in the synthesis of complex molecules. For example, the hydrosilylation of cyclohexene with chloro(methyl)silanes facilitates the production of cyclohexyl- and chloro(2-cyclohexylpropyl)methylsilanes, which are further converted to ethynyl derivatives, highlighting the utility of cyclohexene and ethynyl compounds in organosilicon chemistry (Yarosh et al., 2004).

Material Science

• In material science, cyclohexene and ethynyl-triethylsilane derivatives contribute to the development of novel materials. For instance, silylene reactions with diynes indicate the potential for creating new silaethene derivatives, which are essential in synthesizing cross-linked polymers with unique properties (Ostendorf et al., 2001).

Liquid Crystalline Compounds

• Research into liquid crystalline cyclohexene and cyclohexane derivatives, synthesized from 3,6-disubstituted cyclohex-2-enones, explores their application in creating new liquid crystal materials. These compounds are crucial for advancing display technology and other applications requiring controlled molecular alignment (Bezborodov et al., 2002).

Organic Photovoltaics and Optoelectronics

• Donor-acceptor systems involving cyclohexene derivatives exhibit solvatochromism in fluorescence, suggesting their potential in creating highly polar excited states. Such properties are valuable for designing organic photovoltaic devices and optoelectronic applications, where efficient light absorption and emission are critical (Collings et al., 2005).

Chemical Transformations and Reactions

• Cyclohexene and related compounds participate in a variety of chemical reactions, including aldol condensation reactions catalyzed by solid superbases. These reactions are instrumental in synthesizing intermediates for further chemical modifications, demonstrating the compounds' broad utility in organic synthesis (Gao Gen-zhi, 2009).